Cas no 89100-87-8 (2-Propanol, 1,1'-iminobis(3-(cyclohexyloxy)-)

• Product Name: 2-Propanol, 1,1'-iminobis(3-(cyclohexyloxy)-
• CAS No: 89100-87-8
• MF: C₁₈H₃₅NO₄
• MW: 329.474806070328
• CID: 2680333
• PubChem ID: 13059953
• Update Time: 2025-04-21

2-Propanol, 1,1'-iminobis(3-(cyclohexyloxy)- Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyloxy-3-[(3-cyclohexyloxy-2-hydroxypropyl)amino]propan-2-ol
• 1,1'-Azanediylbis[3-(cyclohexyloxy)propan-2-ol]
• N,N'-Bis(3-cyclohexyloxy-2-hydroxypropyl)amine
• DTXSID001008651
• 1,1'-Iminobis(3-(cyclohexyloxy)-2-propanol)
• 89100-87-8
• 2-Propanol, 1,1'-iminobis(3-(cyclohexyloxy)-
• BRN 6060696

• Inchi： 1S/C18H35NO4/c20-15(13-22-17-7-3-1-4-8-17)11-19-12-16(21)14-23-18-9-5-2-6-10-18/h15-21H,1-14H2
• InChI Key： GYAPDEYLBPNBMP-UHFFFAOYSA-N
• SMILES： O(CC(CNCC(COC1CCCCC1)O)O)C1CCCCC1

Computed Properties

• Exact Mass: 329.25660860Da
• Monoisotopic Mass: 329.25660860Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71Ų